Cas no 1806280-08-9 (2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole
• CAS No: 1806280-08-9
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 4818981
• Update Time: 2025-11-01

2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole

• Inchi： 1S/C9H7NO5/c11-4-1-2-6-5(3-4)10-8(15-6)7(12)9(13)14/h1-3,7,11-12H,(H,13,14)
• InChI Key： MJFMJZNQOWOABL-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)O)=NC2C=C(C=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 0.4
• Topological Polar Surface Area: 104

Additional information on 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole

Introduction to 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole (CAS No. 1806280-08-9)

2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1806280-08-9, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzo[d]oxazole family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both carboxy and hydroxymethyl functional groups on the benzene ring, coupled with the hydroxyl group on the oxazole ring, endows this molecule with unique chemical properties that make it a promising candidate for further investigation.

The molecular structure of 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole can be described as a fused system consisting of a benzene ring and an oxazole ring. The benzene ring is substituted at the 2-position with a carboxy(hydroxy)methyl group, while the 5-position of the oxazole ring bears a hydroxyl group. This specific arrangement of functional groups creates a molecule with potential for multiple interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been growing interest in benzo[d]oxazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The carboxy(hydroxy)methyl moiety in particular has been shown to enhance binding affinity and selectivity in certain pharmacological contexts. For instance, studies have demonstrated that modifications at this position can significantly influence the potency and pharmacokinetic properties of related compounds. This has prompted researchers to explore synthetic routes that allow for the efficient preparation of analogs with optimized biological profiles.

One of the most compelling aspects of 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole is its potential as a building block for more complex drug candidates. The presence of both acidic (carboxy) and hydrophilic (hydroxymethyl and hydroxyl) groups provides multiple points of interaction with biological systems, which can be exploited to design molecules with enhanced solubility, bioavailability, and target specificity. Furthermore, the oxazole ring itself is known to be a privileged scaffold in medicinal chemistry, contributing to favorable pharmacokinetic properties such as metabolic stability and reduced toxicity.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of molecules like 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole. By leveraging machine learning algorithms and molecular docking studies, researchers can rapidly screen large libraries of compounds for potential hits against specific targets. This approach has been particularly useful in identifying novel analogs with improved pharmacological profiles. For example, virtual screening has identified several derivatives of this compound that exhibit potent inhibitory activity against kinases implicated in cancer progression.

The synthesis of 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole presents an interesting challenge due to the need to introduce multiple functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent developments in catalytic methods have provided more efficient pathways for constructing complex heterocyclic systems. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the benzene and oxazole rings with high precision.

In addition to its pharmaceutical potential, 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole may also find applications in materials science and agrochemical research. The unique electronic properties of benzo[d]oxazole derivatives make them suitable candidates for organic semiconductors and luminescent materials. Furthermore, their structural features could be exploited to design novel pesticides or herbicides with improved efficacy and environmental safety.

The future direction of research on 2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole is likely to focus on expanding its chemical diversity through structural modifications and exploring its interactions with biological targets at a deeper level. High-throughput screening techniques combined with structural biology approaches will be instrumental in identifying new therapeutic applications. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methodologies that minimize waste and reduce environmental impact.

In conclusion,2-(Carboxy(hydroxy)methyl)-5-hydroxybenzo[d]oxazole (CAS No. 1806280-08-9) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics against various diseases. As our understanding of molecular interactions continues to evolve,this compound is poised to play an important role in future medical advancements.